ethyl 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-methoxyphenyl)carbamothioyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H22N2O3S/c1-3-21-15(19)12-8-10-18(11-9-12)16(22)17-13-6-4-5-7-14(13)20-2/h4-7,12H,3,8-11H2,1-2H3,(H,17,22)
• InChI Key: BYTQHWUYBOBBIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=S)NC2=CC=CC=C2OC
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to ethyl 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxylate involves several strategic methods. A practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidinecarboxylate, a key intermediate in the development of potent gastrointestinal stimulants, highlights an efficient formation process from 1-methyl-1,2,3,6-tetrahydropyridine via cis-fused oxazolidinopiperidine (B. Kim et al., 2001). This method demonstrates the intricate steps involved in synthesizing complex piperidine derivatives.

Molecular Structure Analysis

The molecular structure of related compounds provides significant insights into their chemical behavior. Studies on the crystal and molecular structures of ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate have revealed detailed information about their crystallization and structural parameters, emphasizing the importance of single-crystal X-ray diffraction data (M. Kaur et al., 2012). These studies are crucial for understanding the structural basis of the chemical reactivity and properties of similar compounds.

Chemical Reactions and Properties

The chemical reactions and properties of piperidine and its derivatives are extensively studied. The reactivity of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines highlights the formation of various derivatives, showcasing the versatility of these compounds in chemical synthesis (Anastasia Vasileva et al., 2018). These reactions are fundamental to developing new compounds with potential applications in various fields.

Physical Properties Analysis

The physical properties of compounds similar to ethyl 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxylate, such as solubility, crystallization behavior, and melting points, are critical for their application in different domains. Although specific studies directly addressing the physical properties of the target compound were not identified, the research on analogous compounds provides a foundation for understanding these aspects.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, of piperidine derivatives, are integral to their utility in chemical synthesis and potential applications. The study on the synthesis and characterization of ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate demonstrates the methodological approach to elucidating these properties through synthesis and analytical techniques (Dongmei Li et al., 2013).

Scientific Research Applications

Alkoxycarbonylpiperidines as N-Nucleophiles in Aminocarbonylation Piperidines with ester functionality, including compounds similar to ethyl 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxylate, have been used as N-nucleophiles in palladium-catalyzed aminocarbonylation. This process, applicable to iodobenzene and iodoalkenes, results in the formation of carboxamides and ketocarboxamides, showcasing the utility of such compounds in complex organic synthesis (Takács et al., 2014).

Synthesis of New Substituted Spiro Pyrazolethieno, Pyrimidinethieno, and Benzodiazepinethieno Pyridazine Derivatives Compounds with structural similarities to ethyl 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxylate have been used to synthesize a range of biologically active derivatives. These derivatives exhibit antibacterial and antifungal activities, demonstrating the potential of such compounds in medicinal chemistry and drug discovery (Faty et al., 2010).

Influence of A1,3 Strain on Stereochemical Outcome in Synthesis The synthesis of dihydroxypiperidines from similar starting materials has been influenced by A1,3 strain, affecting the stereochemical outcome of acid-mediated amido cyclization. This insight into the synthetic pathway underscores the impact of molecular strain on the synthesis of complex organic molecules (Ramakrishna et al., 2016).

Synthesis of Lignan Conjugates via Cyclopropanation Lignan conjugates synthesized from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates show significant antimicrobial and antioxidant activities. This research highlights the potential application of similar compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Without more information, it’s difficult to speculate.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its potential uses in various fields, such as medicine or materials science. Researchers might also investigate its synthesis, properties, and safety in more detail.